Cas no 2219408-79-2 (tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate
• CAS No: 2219408-79-2
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 5992472
• PubChem ID: 165605642
• Update Time: 2025-05-19

tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate
• 2219408-79-2
• EN300-1708376
• tert-butyl N-[2-bromo-6-(2-methyloxiran-2-yl)phenyl]carbamate

• Inchi： 1S/C14H18BrNO3/c1-13(2,3)19-12(17)16-11-9(14(4)8-18-14)6-5-7-10(11)15/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： RFTMAPBUSJYXRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC(=O)OC(C)(C)C)C1(C)CO1

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate (CAS: 2219408-79-2)

In recent years, the compound tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate (CAS: 2219408-79-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a bromo-substituted phenyl ring and an epoxide moiety, has shown promise as a versatile intermediate in the synthesis of bioactive compounds. The presence of both reactive functional groups makes it a valuable building block for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 2219408-79-2 in the construction of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the epoxide ring in the compound could be selectively opened under mild conditions, allowing for the introduction of diverse nucleophiles. This strategy was employed to generate a library of derivatives, several of which exhibited potent inhibitory activity against the p53-MDM2 interaction, a well-validated target in cancer therapy. The study highlighted the compound's potential as a scaffold for the development of next-generation PPI modulators.

Another significant application of tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate was reported in a 2024 Nature Communications paper, where it served as a key intermediate in the total synthesis of a novel class of macrocyclic antibiotics. The bromo-substituted phenyl ring was utilized in a Suzuki-Miyaura cross-coupling reaction to introduce a pyridine moiety, while the epoxide was subsequently ring-opened to form a crucial diol functionality. The resulting macrocycles displayed broad-spectrum activity against multidrug-resistant Gram-positive pathogens, with minimal cytotoxicity against mammalian cells. This work underscores the compound's importance in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advances in the preparation of 2219408-79-2 have also been noteworthy. A 2023 Organic Process Research & Development publication detailed an improved, scalable synthesis of the compound starting from commercially available 2-bromo-6-methylphenol. The optimized route featured a highly regioselective epoxidation of the intermediate allyl ether, followed by a palladium-catalyzed carbamate formation. This process achieved an overall yield of 68% with excellent purity (>99%), making it suitable for large-scale production. Such developments are critical for ensuring the reliable supply of this valuable intermediate for drug discovery programs.

In the realm of chemical biology, researchers have leveraged the reactivity of 2219408-79-2 to develop activity-based probes for studying enzyme mechanisms. A recent ACS Chemical Biology study (2024) described the design of fluorescent probes incorporating this scaffold to selectively label cysteine proteases in complex biological samples. The electrophilic epoxide moiety served as a warhead that covalently modified the active site cysteine, while the bromoaryl group allowed for subsequent bioconjugation. These probes enabled real-time visualization of protease activity in live cells, providing new tools for understanding disease-associated proteolytic pathways.

Looking forward, the unique chemical properties of tert-butyl N-2-bromo-6-(2-methyloxiran-2-yl)phenylcarbamate continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its use in targeted protein degradation strategies, where bifunctional molecules incorporating this scaffold could potentially bridge target proteins with E3 ubiquitin ligases. Additionally, its potential in covalent drug discovery is being actively investigated, particularly for challenging targets that have proven resistant to conventional small-molecule approaches. As synthetic methodologies evolve and our understanding of its reactivity deepens, 2219408-79-2 is poised to remain a valuable tool in medicinal chemistry and chemical biology research.